![molecular formula C15H20O2 B2359561 2,5,5-Trimethyl-3,4,4a,10b-tetrahydro-2H,5H-pyrano[3,2-c]chromene CAS No. 313693-37-7](/img/structure/B2359561.png)
2,5,5-Trimethyl-3,4,4a,10b-tetrahydro-2H,5H-pyrano[3,2-c]chromene
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Description
“2,5,5-Trimethyl-3,4,4a,10b-tetrahydro-2H,5H-pyrano[3,2-c]chromene” is a chemical compound with the molecular formula C15H20O2 . It has an average mass of 232.318 Da and a monoisotopic mass of 232.146332 Da .
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C15H20O2 . Detailed structural analysis would require advanced techniques like X-ray crystallography or NMR spectroscopy, which are beyond the scope of this analysis.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, density, etc . Unfortunately, specific physical and chemical properties for this compound are not available in the current data.Scientific Research Applications
Synthesis and Chemical Properties
Cascade Reactions for Compound Synthesis : A method for synthesizing complex compounds including 2,4,4-trimethyl-2-(phenylamino)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromen-5-ones was developed using catalyst- and solvent-free conditions. This approach is notable for its site-selectivity and broad functional group tolerance (Zhu et al., 2018).
Photochromic and Redox Properties : Research on 2H-pyrano[3,2-c]chromen-5-one derivatives has explored their photochromic and redox properties. These properties are significant in understanding the behavior of these compounds under different conditions (Huang et al., 2007).
Heterocyclic System Synthesis : A novel library of pyrano[3,2-c]chromene-3-carbonitrile and benzo[g]chromene-3-carbonitrile compounds has been developed. This is important for the synthesis of polysubstituted compounds under mild and metal-free conditions (Nasri & Bayat, 2018).
Advanced Material Applications
Non-linear Optical Properties : Studies have been conducted on the synthesis of novel heterocyclic, coumarin-based pyrano-chromene derivatives. These studies focus on their structural and electronic aspects, including non-linear optical (NLO) properties, which are vital for advanced material applications (Arif et al., 2022).
Synthesis of Angularly-Fused Compounds : Research on the synthesis of angularly-fused 3,4,4a,10b-tetrahydro-2H,5H-pyrano[3,2-c][1]benzopyrans has been conducted, demonstrating the potential for creating complex chemical structures in high yields (Inoue et al., 1996).
Biological and Environmental Applications
Biological Properties : The synthesis of pyrano[3,2-c]chromene derivatives, known for their wide range of biological properties, has been explored. This research is significant for developing safer synthesis methods using water as a solvent (Jafari & Ghadami, 2016).
Antineoplastic Activity : The synthesis of 3-phenyl-2H,5H-pyrano[3,2-c]chromen-2-one derivatives has been linked to antineoplastic activities, indicating potential use in cancer treatments (Gašparová et al., 2010).
Properties
IUPAC Name |
2,5,5-trimethyl-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]chromene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O2/c1-10-8-9-12-14(16-10)11-6-4-5-7-13(11)17-15(12,2)3/h4-7,10,12,14H,8-9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTLDMKVNVOUSIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2C(O1)C3=CC=CC=C3OC2(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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